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Compound of Interest

Compound Name: Amphotericin B trihydrate

Cat. No.: B15563636

This guide provides essential safety protocols, operational procedures, and disposal plans for
handling Amphotericin B trihydrate, a potent antifungal agent. Adherence to these guidelines
is critical to ensure the safety of laboratory personnel and the integrity of research.

Hazard Identification and Classification

Amphotericin B is classified as a hazardous substance and must be handled with care. It can
cause skin, eye, and respiratory irritation.[1][2] Prolonged or repeated exposure may cause
damage to organs.

Hazard Summary Table
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Hazard o
. GHS Category Hazard Statement Citations
Classification
) o H315: Causes skin
Skin Irritation Category 2 S [1][2]13]
Irritation
o H319: Causes serious
Eye Irritation Category 2A o [1112][3]
eye irritation
Specific Target Organ
o ] H335: May cause
Toxicity (Single Category 3 ) o [1112][3]
respiratory irritation
Exposure)
» H372: Causes
Specific Target Organ
o damage to organs
Toxicity (Repeated Category 1

Exposure)

through prolonged or

repeated exposure

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to prevent dermal, ocular, and respiratory

exposure.[4] The use of PPE is the final barrier to exposure after engineering controls and

other safety measures have been implemented.[5]

Recommended Personal Protective Equipment
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PPE Category Specification

Rationale Citations

Double gloving with
chemotherapy-rated
nitrile gloves (ASTM

Hand Protection

Provides robust
protection against
chemical contact. The

outer glove should be

D6978). placed over the gown
cuff.[4][6][7]
Disposable, Offers resistance to

polyethylene-coated
Body Protection polypropylene gown
with a solid front and

back closure.

chemical permeation.
Standard cloth lab

coats are insufficient.

[417]

Chemical splash
Eye and Face
) goggles and a full-
Protection )
face shield.

Standard safety
glasses do not provide
adequate protection
from splashes or
aerosols.[4][5][6]

A NIOSH-certified N95
respirator is the
minimum requirement.
) ) For handling powders
Respiratory Protection )
or creating aerosols, a
powered air-purifying
respirator (PAPR) is
recommended.

Protects against the
inhalation of airborne
particles. A surgical
mask is not a
substitute.[4]

Two pairs of
_ disposable shoe
Foot Protection
covers over enclosed

footwear.

Prevents the tracking
of contaminants out of

the work area.[4]

Operational Plan for Safe Handling

All handling of Amphotericin B trihydrate must occur within a designated containment area to

minimize exposure risk.
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Engineering Controls

e Primary Containment: All manipulations, including weighing, dissolving, and aliquoting, must
be performed within a certified chemical fume hood or a containment ventilated enclosure.[4]

o Safety Equipment: An eyewash station and a safety shower must be readily accessible in the
work area.[8]

Procedural Workflow

o Preparation: Before beginning work, ensure all necessary PPE, spill kits, and designated
hazardous waste containers are readily accessible.[4] Cover the work surface with
disposable bench liners to contain potential spills.[4]

e Donning PPE: Put on PPE in the correct order: inner gloves, gown, shoe covers, outer
gloves (over the gown cuff), N95 respirator, and finally, goggles and a face shield.[4]

« Handling: Conduct all work with Amphotericin B trihydrate within the chemical fume hood.
[4] Avoid actions that generate dust.[3]

o Doffing PPE: Carefully remove PPE to avoid self-contamination. The outer gloves and gown
should be removed before leaving the containment area and disposed of as hazardous
waste.[4] Wash hands and face thoroughly after handling.

Caption: Workflow for Safe Handling of Amphotericin B.
Emergency Procedures
Immediate action is required in the event of an exposure or spill.

 Inhalation: Remove the individual from the exposure area to fresh air immediately. If
breathing is difficult or has stopped, provide artificial respiration and seek immediate medical
attention.[8]

o Skin Contact: Remove all contaminated clothing immediately. Flush the affected skin with
plenty of soap and water.[8] Seek medical advice if skin irritation occurs.[2]
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o Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[8] Remove contact lenses if present and
easy to do. Consult an ophthalmologist.

 Ingestion: Do not induce vomiting. If the person is conscious and alert, give 2-4 cupfuls of
milk or water.[8] Seek immediate medical attention.[8]

o Spills: Evacuate the area and ensure adequate ventilation. Prevent the material from
entering drains. Collect the spilled material using a method that controls dust generation,
such as a damp cloth or a HEPA-filtered vacuum.[9] Place the collected material and all
cleanup items into a sealed, labeled hazardous waste container.[9]

Storage and Disposal Plan

Proper storage and disposal are critical to maintaining a safe laboratory environment.

Storage

o Store Amphotericin B trihydrate in a tightly closed container in a cool, dry, and well-
ventilated area.[3]

e The product is sensitive to light and moisture; therefore, it should be protected from both.[8]
» Store locked up or in an area accessible only to qualified or authorized personnel.[2]

Disposal

o All materials that have come into contact with Amphotericin B trihydrate are to be
considered hazardous waste.[4]

» Dispose of contents and containers in accordance with local, regional, and national
hazardous waste regulations.[10]

o Contaminated items such as gloves, gowns, and vials must be placed in clearly labeled,
sealed hazardous waste containers.[4]

o Label waste containers with "Hazardous Waste," the chemical name, and the date of
accumulation.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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